Cas no 871307-96-9 (N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylethane-1-sulfonamide)

• Product Name: N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylethane-1-sulfonamide
• CAS No: 871307-96-9
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 5362132
• Update Time: 2025-06-09

N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenyl)ethanesulfonamide
• N-[2-(3-oxo-4H-quinoxalin-2-yl)phenyl]ethanesulfonamide
• Z108564074
• N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylethane-1-sulfonamide

• Inchi： 1S/C16H15N3O3S/c1-2-23(21,22)19-12-8-4-3-7-11(12)15-16(20)18-14-10-6-5-9-13(14)17-15/h3-10,19H,2H2,1H3,(H,18,20)
• InChI Key： SFAFLZGKEINJCO-UHFFFAOYSA-N
• SMILES： S(CC)(NC1C=CC=CC=1C1C(NC2C=CC=CC=2N=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 582
• XLogP3: 1.7
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylethane-1-sulfonamide

N-2-(3-Oxo-3,4-Dihydroquinoxalin-2-Yl)Phenylethane-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No 871307-96-9, known as N-2-(3-Oxo-3,4-Dihydroquinoxalin-2-Yl)Phenylethane-1-Sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoxaline derivative with a sulfonamide group, making it a promising candidate for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The quinoxaline core of this molecule is a well-known heterocyclic structure that has been extensively studied for its versatile reactivity and biological activity. The presence of the oxo group at position 3 introduces additional functional complexity, enhancing the molecule's ability to participate in various chemical reactions. The sulfonamide group attached to the phenylethane moiety further contributes to the compound's pharmacological properties, such as improved bioavailability and reduced toxicity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-2-(3-Oxo-3,4-Dihydroquinoxalin-2-Yl)Phenylethane-1-Sulfonamide. Researchers have employed innovative methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only enhance the yield but also ensure the purity of the final product, which is critical for its application in biomedical research.

In terms of biological activity, this compound has demonstrated remarkable potential as a modulator of key enzymes and receptors. For instance, studies have shown that it exhibits potent inhibitory activity against certain kinases involved in cancer progression. This makes it a valuable lead compound for the development of anti-cancer therapies. Additionally, its ability to penetrate cellular membranes efficiently suggests that it could be utilized in targeted drug delivery systems.

The integration of computational chemistry tools has further expanded our understanding of this compound's properties. Molecular docking studies have revealed that N-2-(3-Oxo-3,4-Dihydroquinoxalin-2-Yl)Phenylethane-1-Sulfonamide has a high affinity for specific binding sites on target proteins. This insight is invaluable for guiding further optimization efforts and refining its therapeutic profile.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new avenues for its application. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for large-scale clinical trials to assess its safety and efficacy in treating various diseases. As research progresses, N-2-(3-Oxo-3,4-Dihydroquinoxalin-2-Yl)Phenylethane-1-Sulfonamide stands poised to make a significant impact on modern medicine.